2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide

• IUPAC Name: 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]acetohydrazide
• InChI: InChI=1S/C14H22N4O/c1-11-4-3-5-13(12(11)2)18-8-6-17(7-9-18)10-14(19)16-15/h3-5H,6-10,15H2,1-2H3,(H,16,19)
• InChI Key: LOVQCMUAKYQBEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC(=O)NN)C
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol

Description

2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide, also known as DMAH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMAH belongs to the class of hydrazides and is synthesized through a multistep process that involves the reaction of piperazine, 2,3-dimethylbenzaldehyde, and hydrazine hydrate.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide is not fully understood. However, several studies have suggested that this compound exerts its therapeutic effects through the modulation of various biochemical pathways. This compound has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and induce apoptosis in cancer cells. This compound has also been shown to modulate the activity of neurotransmitters in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been shown to possess anticonvulsant, antidepressant, and anxiolytic properties. Furthermore, this compound has been shown to possess antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide has several advantages for lab experiments. This compound is relatively easy to synthesize and is stable under normal laboratory conditions. Furthermore, this compound exhibits potent therapeutic effects at low concentrations, making it an attractive compound for drug development. However, this compound also has several limitations for lab experiments. This compound is highly toxic and requires careful handling. Furthermore, this compound is not water-soluble, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide. One potential area of research is the development of new drugs based on this compound for the treatment of various diseases, including cancer, epilepsy, and anxiety disorders. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of new therapeutic targets. Furthermore, the development of new synthetic methods for this compound could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide is synthesized through a multistep process that involves the reaction of piperazine, 2,3-dimethylbenzaldehyde, and hydrazine hydrate. The first step involves the reaction of piperazine with 2,3-dimethylbenzaldehyde to form 2,3-dimethylphenylpiperazine. This intermediate is then reacted with hydrazine hydrate to form this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions, including temperature, pH, and reaction time.

Scientific Research Applications

2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetohydrazide has gained significant attention in scientific research due to its potential therapeutic applications. Several studies have shown that this compound exhibits anticancer, antitumor, and antimicrobial activity. This compound has also been shown to possess anticonvulsant, antidepressant, and anxiolytic properties. Furthermore, this compound has been identified as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer, epilepsy, and anxiety disorders.